(E)-8-(3,4,5-Trimethoxystyryl)theophylline hemihydrate
(E)-8-(3,4,5-Trimethoxystyryl)theophylline hemihydrate
Precursor for PET tracer [11C]TMSX
Brand Name:
Vulcanchem
CAS No.:
147700-34-3
VCID:
VC0149640
InChI:
InChI=1S/C18H20N4O5/c1-21-16-14(17(23)22(2)18(21)24)19-13(20-16)7-6-10-8-11(25-3)15(27-5)12(9-10)26-4/h6-9H,1-5H3,(H,19,20)/b7-6+
SMILES:
CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C=CC3=CC(=C(C(=C3)OC)OC)OC
Molecular Formula:
C18H20O5N4
Molecular Weight:
372.4 g/mol
(E)-8-(3,4,5-Trimethoxystyryl)theophylline hemihydrate
CAS No.: 147700-34-3
Reference Standards
VCID: VC0149640
Molecular Formula: C18H20O5N4
Molecular Weight: 372.4 g/mol
Purity: > 98%
| CAS No. | 147700-34-3 |
|---|---|
| Product Name | (E)-8-(3,4,5-Trimethoxystyryl)theophylline hemihydrate |
| Molecular Formula | C18H20O5N4 |
| Molecular Weight | 372.4 g/mol |
| IUPAC Name | 1,3-dimethyl-8-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C18H20N4O5/c1-21-16-14(17(23)22(2)18(21)24)19-13(20-16)7-6-10-8-11(25-3)15(27-5)12(9-10)26-4/h6-9H,1-5H3,(H,19,20)/b7-6+ |
| Standard InChIKey | BPIQNFNKBYWCNB-VOTSOKGWSA-N |
| Isomeric SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=N2)/C=C/C3=CC(=C(C(=C3)OC)OC)OC |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C=CC3=CC(=C(C(=C3)OC)OC)OC |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C=CC3=CC(=C(C(=C3)OC)OC)OC |
| Description | Precursor for PET tracer [11C]TMSX |
| Purity | > 98% |
| Synonyms | 1,3-Dimethyl-8-[(E)-2-(3,4,5-trimethoxy¬phenyl)vinyl]-3,7-dihydro-1H-purine-2,6-dione |
| PubChem Compound | 5379539 |
| Last Modified | Nov 11 2021 |
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